Cas no 338416-77-6 ((2E)-2-({[(2-chlorophenyl)methyl]amino}methylidene)-3,4-dihydro-2H-1,4-benzothiazin-3-one)

• Product Name: (2E)-2-({[(2-chlorophenyl)methyl]amino}methylidene)-3,4-dihydro-2H-1,4-benzothiazin-3-one
• CAS No: 338416-77-6
• MF: C₁₆H₁₃ClN₂OS
• MW: 316.805221319199
• CID: 5708219
• PubChem ID: 1475215
• Update Time: 2023-10-15

(2E)-2-({[(2-chlorophenyl)methyl]amino}methylidene)-3,4-dihydro-2H-1,4-benzothiazin-3-one Chemical and Physical Properties

Names and Identifiers

• 4B-073
• AKOS005091161
• HMS2603E14
• 338416-77-6
• CHEMBL1467816
• (2E)-2-[[(2-chlorophenyl)methylamino]methylidene]-4H-1,4-benzothiazin-3-one
• (2E)-2-({[(2-chlorophenyl)methyl]amino}methylidene)-3,4-dihydro-2H-1,4-benzothiazin-3-one

• Inchi： 1S/C16H13ClN2OS/c17-12-6-2-1-5-11(12)9-18-10-15-16(20)19-13-7-3-4-8-14(13)21-15/h1-8,10,18H,9H2,(H,19,20)/b15-10+
• InChI Key： RTNGACOPHJCECB-XNTDXEJSSA-N
• SMILES： ClC1C=CC=CC=1CN/C=C1\C(NC2C=CC=CC=2S\1)=O

Computed Properties

• Exact Mass: 316.0437119g/mol
• Monoisotopic Mass: 316.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 66.4Ų